Cas no 871497-70-0 (3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid)

• Product Name: 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid
• CAS No: 871497-70-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 3108648
• PubChem ID: 7131183
• Update Time: 2025-10-05

3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoic acid
• MFCD07352285
• AKOS000118278
• 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoicAcid
• DTXCID901650196
• 871497-70-0
• 5-(4-Methylphenyl)-1,3,4-oxadiazole-2-propanoic acid
• 3-(5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl)propanoic acid
• EN300-14875
• 996-976-9
• WJB49770
• DTXSID301218885
• 3-(5-p-Tolyl-1,3,4-oxadiazol-2-yl)propanoic acid
• 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid

• Inchi： 1S/C12H12N2O3/c1-8-2-4-9(5-3-8)12-14-13-10(17-12)6-7-11(15)16/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： IUZLHKJZIFDECJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=NN=C1CCC(=O)O

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid

3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid (CAS No. 871497-70-0): An Overview of Its Structure, Properties, and Applications

3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid (CAS No. 871497-70-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3,4-oxadiazole ring and a carboxylic acid functional group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical structure of 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid can be represented as follows: the molecule consists of a propanoic acid moiety attached to a 1,3,4-oxadiazole ring, which is itself substituted with a 4-methylphenyl group. The presence of the carboxylic acid group imparts acidic properties to the molecule, while the 1,3,4-oxadiazole ring provides stability and potential bioactivity. The 4-methylphenyl substitution adds aromatic character and influences the compound's solubility and reactivity.

In recent years, 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression. These findings highlight the potential of 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid have also been studied to evaluate its suitability for drug development. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is stable under physiological conditions. Additionally, it shows low toxicity in preclinical studies, making it a promising candidate for further clinical evaluation.

In terms of synthetic methods, several approaches have been developed to synthesize 3-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylpropanoic Acid. One common method involves the cyclization of an appropriate amide with hydrazine or a hydrazine derivative to form the 1,3,4-thiadiazole ring. Subsequent functional group manipulations can then be used to introduce the carboxylic acid moiety and the 4-methylphenyl substitution. These synthetic strategies provide flexibility in modifying the structure of the compound to optimize its biological activity and pharmacological properties.

The potential applications of 3-5-(4-Methylphenyl)-1,3,4-thiadiazoloylpropanoic Acid extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in polymer synthesis due to its ability to form stable covalent bonds with various monomers. This property makes it useful in developing novel materials with enhanced mechanical strength and thermal stability.

In conclusion, 3-5-(4-Methylphenyl)-1,3,4-thiadiazoloylpropanoic Acid (CAS No. 871497-70-0) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure confers it with diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As such, this compound remains an important subject of study for scientists and researchers working at the intersection of chemistry and biology.